![molecular formula C27H28N2OS B2447276 1-(4-methylpiperidin-1-yl)-2-(3-((naphthalen-1-ylmethyl)thio)-1H-indol-1-yl)ethanone CAS No. 1170940-24-5](/img/structure/B2447276.png)
1-(4-methylpiperidin-1-yl)-2-(3-((naphthalen-1-ylmethyl)thio)-1H-indol-1-yl)ethanone
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Description
1-(4-methylpiperidin-1-yl)-2-(3-((naphthalen-1-ylmethyl)thio)-1H-indol-1-yl)ethanone is a useful research compound. Its molecular formula is C27H28N2OS and its molecular weight is 428.59. The purity is usually 95%.
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Scientific Research Applications
1. PET Imaging in Alcohol Abuse
A study by (Gao et al., 2014) explored the synthesis of carbon-11-labeled aminoalkylindole derivatives for PET imaging. These derivatives, including 1-butyl-7-[(11)C]methoxy-1H-indol-3-yl)(naphthalene-1-yl)methanone, have potential in studying alcohol abuse through positron emission tomography (PET).
2. Analysis in Forensic Toxicology
Research by (Nakajima et al., 2011) and (Uchiyama et al., 2010) identified and quantified various naphthoylindole and benzoylindole compounds, including 1-(4-methylpiperidin-1-yl)-2-(3-((naphthalen-1-ylmethyl)thio)-1H-indol-1-yl)ethanone analogs, as adulterants in illegal products. These findings are significant for forensic toxicology.
3. Development of Neuroprotective Agents
In a study by (Gitto et al., 2014), derivatives of 1H-indoles, including those structurally related to 1-(4-methylpiperidin-1-yl)-2-(3-((naphthalen-1-ylmethyl)thio)-1H-indol-1-yl)ethanone, were synthesized and evaluated as ligands for GluN2B-containing NMDA receptors. These compounds have potential applications in neuroprotection.
4. Anticonvulsant Pharmacophoric Model Development
Rajak et al. (2010) designed and synthesized novel compounds based on a semicarbazone pharmacophoric model for anticonvulsant activity. These compounds, including naphthalenylmethyl derivatives, contribute to the understanding of structure-activity relationships in anticonvulsant drug development. (Rajak et al., 2010)
5. Cannabinoid Receptor Research
Studies by (Nakajima et al., 2011) and (Uchiyama et al., 2011) investigated the cannabinoid receptor agonist activities of various naphthoylindole and benzoylindole derivatives. These studies are crucial for understanding the pharmacological effects of synthetic cannabinoids.
6. Solid Phase Extraction of Synthetic Cannabinoids
Mascini et al. (2017) demonstrated the use of computationally designed peptides for the selective solid phase extraction of synthetic cannabinoids, including naphthalen-1-yl-(1-pentylindol-3-yl)methanone derivatives. This approach is valuable for detecting synthetic cannabinoids in various matrices. (Mascini et al., 2017)
properties
IUPAC Name |
1-(4-methylpiperidin-1-yl)-2-[3-(naphthalen-1-ylmethylsulfanyl)indol-1-yl]ethanone |
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InChI |
InChI=1S/C27H28N2OS/c1-20-13-15-28(16-14-20)27(30)18-29-17-26(24-11-4-5-12-25(24)29)31-19-22-9-6-8-21-7-2-3-10-23(21)22/h2-12,17,20H,13-16,18-19H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URZUQZHDABKQFS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)SCC4=CC=CC5=CC=CC=C54 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H28N2OS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-methylpiperidin-1-yl)-2-(3-((naphthalen-1-ylmethyl)thio)-1H-indol-1-yl)ethanone |
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